- Synthesis of 5-ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazol-3-one, Zhongguo Yiyao Gongye Zazhi, 2004, 35(4), 199-201
Cas no 95885-13-5 (4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one)
95885-13-5 structure
Product Name:4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one
CAS No:95885-13-5
MF:C12H15N3O2
MW:233.266402482986
MDL:MFCD02956044
CID:61813
PubChem ID:56973
Update Time:2025-07-30
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- EPT
- 5-Ethyl-4-(2-phenoxyethyl)-2H-1,2,4-triazole-3-(4H)-one
- 5-Ethyl-4-(2-Phenoxyethyl)-1,2,4-Triazol-3-One
- 3-ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5-one
- 4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one
- 5-ETHYL-2,4-DIHYDRO-4-(2-PHENOXYETHYL)-3H-1,2,4-TRIAZOLE-3-ONE
- 5-ETHYL-2,4-DIHYDRO-4-(2-PHENOXYETHYL)-3H-1,2,4-TRIAZOL-3-ONE
- 5-Ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazole-3-one (EPT)
- 5-ethyl-4-(2-phenoxyethyl)-2H-1,2,4-triazol-3(4H)-one
- 5-Ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazol-3-one (ACI)
- 5-ethyl-4-(2-phenoxyethyl)-1,2,4-triazol-4-ium-3-one
- SMR004703204
- MLS006011369
- AO-645/40696245
- NS00004263
- 5-Ethyl-4-(2-phenoxyethyl)-2H-1,2,4-triazol-3-one
- DTXSID50275620
- DB-057611
- J-517472
- 5-Ethyl-4-(2-phenoxyethyl)-4H-1,2,4-triazol-3-ol
- AS-71288
- G78562
- 3-ethyl-4-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
- 95885-13-5
- 3-Ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one
- SCHEMBL8478100
- 5-ethyl-4-(2-phenoxyethyl)-1,2,4-triazol-3-one, AldrichCPR
- 5-Ethyl-4-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- CS-0335854
- EC 414-470-3
- AC-15489
- Oprea1_144600
- AKOS015907069
-
- MDL： MFCD02956044
- Inchi： 1S/C12H15N3O2/c1-2-11-13-14-12(16)15(11)8-9-17-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,14,16)
- InChI Key： STUGRPIYVZOYAH-UHFFFAOYSA-N
- SMILES： O=C1N(CCOC2C=CC=CC=2)C(CC)=NN1
Computed Properties
- Exact Mass: 233.11600
- Monoisotopic Mass: 233.116427
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
- Topological Polar Surface Area: 53.9
Experimental Properties
- Color/Form: White or off white solid
- Density: 1.21
- Melting Point: 136-140 ºC
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.591
- PSA: 59.91000
- LogP: 1.21280
- Solubility: Not determined
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Security Information
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26; S24/25; S22; S36
- RTECS：EK7713333
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38; R20/21/22
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E925815-100mg |
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one |
95885-13-5 | 100mg |
$ 138.00 | 2023-09-07 | ||
| TRC | E925815-250mg |
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one |
95885-13-5 | 250mg |
$ 184.00 | 2023-09-07 | ||
| TRC | E925815-1g |
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one |
95885-13-5 | 1g |
$ 276.00 | 2023-09-07 | ||
| Chemenu | CM531029-5g |
3-Ethyl-4-(2-phenoxyethyl)-1H-1,2,4-triazol-5(4H)-one |
95885-13-5 | 97% | 5g |
$152 | 2024-07-18 | |
| TRC | E925815-1000mg |
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one |
95885-13-5 | 1g |
$276.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | D767889-1g |
5-Ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazol-3-one |
95885-13-5 | 98% | 1g |
$85 | 2024-06-07 | |
| eNovation Chemicals LLC | D767889-5g |
5-Ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazol-3-one |
95885-13-5 | 98% | 5g |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | D767889-25g |
5-Ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazol-3-one |
95885-13-5 | 98% | 25g |
$1385 | 2023-09-02 | |
| City Chemical | 2965CC-25GM |
5-Ethyl-4-(2-phenoxyethyl)-1,2,4-triazol-3-one |
95885-13-5 | 25gm |
$371.51 | 2023-09-19 | ||
| A2B Chem LLC | AC75779-1g |
5-Ethyl-4-(2-phenoxyethyl)-1,2,4-triazol-3-one |
95885-13-5 | 98% | 1g |
$108.00 | 2024-07-18 |
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ; 1 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled
Reference
Production Method 2
Reaction Conditions
Reference
- Synthesis of 2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5-ethyl-2,4-dihydro-4-(2-phenoxyethyl)-3H-1,2,4-triazol-3-one hydrochloride (nefazodone hydrochloride), Huaxue Yanjiu, 2006, 17(4), 48-50
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water
Reference
- Synthesis and x-ray crystal structure of a 2,4,5-trisubstituted 1,2,4-triazolin-3-one, Journal of Heterocyclic Chemistry, 1985, 22(4), 1121-6
Production Method 4
Reaction Conditions
Reference
- 5-Ethyl-4-(2-phenoxyethyl)-2M-1,2,4-triazol-3-(4H)-one and an intermediate product, Federal Republic of Germany, , ,
Production Method 5
Reaction Conditions
Reference
- Phenoxyethyl-1,2,4-triazol-3-one antidepressants, United States, , ,
Production Method 6
Reaction Conditions
Reference
- Process for the preparation of triazolone compounds, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ; 40 min, 95 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 20 min, 0 °C; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 20 min, 0 °C; 1 h, rt
Reference
- Synthesis of nefazodone hydrochloride, Zhongguo Yiyao Gongye Zazhi, 2003, 34(6), 265-266
Production Method 8
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Xylene ; 5 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
Reference
- Improved synthesis of nefazodone from phenol, Transactions of Tianjin University, 2006, 12(4), 248-251
Production Method 9
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Xylene ; 8 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
Reference
- Synthesis of 5-ethyl-4-(2-phenoxyethyl)-1,2,4-triazol-3-one, Jingxi Huagong Zhongjianti, 2003, 33(3), 23-25
Production Method 10
Reaction Conditions
Reference
- Process for the preparation of 1,2,4-triazol-3-ones, European Patent Organization, , ,
Production Method 11
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Raw materials
- Hydrazinecarboxylic acid, [1-[(2-phenoxyethyl)amino]propylidene]-, methyl ester, monohydrochloride, (E)-
- Methyl 2-[1-[(2-phenoxyethyl)imino]propyl]hydrazinecarboxylate
- Propanohydrazide
- Ethyl N-(2-phenoxyethyl)carbamate
- N-{(2-phenoxyethyl)carbamoylamino}propanamide
- Hydrazinecarboxylic acid, [1-[(2-phenoxyethyl)amino]propylidene]-, methyl ester, monohydrochloride, (Z)-
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Preparation Products
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:95885-13-5)EPT
Order Number:sfd9182
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
4-(2-Phenoxyethyl)-5-ethyl-1,2,4-triazol-3-one Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:95885-13-5)EPT
Purity:99.9%
Quantity:200kg
Price ($):Inquiry